Cas no 1197880-57-1 ([4-(1-Azepanyl)butyl]amine dihydrochloride)

• Product Name: [4-(1-Azepanyl)butyl]amine dihydrochloride
• CAS No: 1197880-57-1
• MF: C₁₀H₂₄Cl₂N₂
• MW: 243.216960906982
• MDL: MFCD13186171
• CID: 4576962
• PubChem ID: 69017297
• Update Time: 2025-07-23

[4-(1-Azepanyl)butyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(1-Azepanyl)butyl]amine dihydrochloride
• 4-(azepan-1-yl)butan-1-amine;dihydrochloride
• [4-(1-Azepanyl)butyl]amine diHCl
• D80725
• [4-(1-Azepanyl)butyl]amine dihydrochloride, AldrichCPR
• MFCD13186171
• 1197880-57-1
• SCHEMBL4364158
• 4-(AZEPAN-1-YL)BUTAN-1-AMINE DIHYDROCHLORIDE
• Hexahydro-1H-azepine-1-butanamine dihydrocholride
• CS-0155295
• [4-(1-Azepanyl)butyl]aminedihydrochloride

• MDL： MFCD13186171
• Inchi： 1S/C10H22N2.2ClH/c11-7-3-6-10-12-8-4-1-2-5-9-12;;/h1-11H2;2*1H
• InChI Key： GSMOLQOMNKKZHF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCCN)CCCCCC1

Computed Properties

• Exact Mass: 242.1316542g/mol
• Monoisotopic Mass: 242.1316542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 96
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

Additional information on [4-(1-Azepanyl)butyl]amine dihydrochloride

Comprehensive Overview of [4-(1-Azepanyl)butyl]amine dihydrochloride (CAS No. 1197880-57-1)

[4-(1-Azepanyl)butyl]amine dihydrochloride (CAS No. 1197880-57-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azepane ring structure and dihydrochloride salt form, is widely utilized in drug discovery and development. Its molecular formula and structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

The growing interest in [4-(1-Azepanyl)butyl]amine dihydrochloride is driven by its potential applications in neuropharmacology and medicinal chemistry. Researchers are exploring its role in modulating neurotransmitter systems, such as dopamine and serotonin, which are critical in treating conditions like depression, anxiety, and Parkinson’s disease. The compound’s azepanyl moiety enhances its binding affinity to specific receptors, making it a promising candidate for drug design and high-throughput screening.

In recent years, the demand for CAS No. 1197880-57-1 has surged due to its relevance in precision medicine and personalized therapeutics. With advancements in AI-driven drug discovery, this compound is frequently highlighted in computational studies aiming to identify novel small-molecule inhibitors. Its compatibility with machine learning algorithms and molecular docking techniques further underscores its importance in modern pharmaceutical innovation.

From a synthetic perspective, [4-(1-Azepanyl)butyl]amine dihydrochloride is synthesized through multi-step organic reactions, often involving reductive amination and salt formation processes. Its dihydrochloride form improves solubility and stability, which are crucial for in vitro and in vivo studies. The compound’s purity and characterization are typically verified using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The versatility of CAS No. 1197880-57-1 extends to its use in bioconjugation and proteomics research. Scientists are investigating its potential as a linker molecule for attaching fluorescent tags or affinity probes to proteins and peptides. This application is particularly relevant in cancer research, where targeted drug delivery systems are being developed to enhance therapeutic efficacy and reduce off-target effects.

As the scientific community continues to explore the capabilities of [4-(1-Azepanyl)butyl]amine dihydrochloride, its role in green chemistry and sustainable synthesis is also gaining traction. Researchers are optimizing reaction conditions to minimize waste and energy consumption, aligning with global efforts to promote environmentally friendly practices in chemical manufacturing.

In conclusion, [4-(1-Azepanyl)butyl]amine dihydrochloride (CAS No. 1197880-57-1) represents a multifaceted compound with broad applications in drug development, neuroscience, and biotechnology. Its unique chemical properties and adaptability to cutting-edge research methodologies make it a cornerstone in the pursuit of innovative therapeutic solutions. Future studies will likely uncover even more uses for this remarkable molecule, solidifying its place in the pharmaceutical and life sciences industries.